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Compound of Interest

Compound Name: 2,4-Dichloro-7-methylquinazoline

Cat. No.: B1370469

An In-depth Technical Guide to the Physicochemical Properties of 2,4-Dichloro-7-
methylquinazoline

Abstract

This technical guide provides a comprehensive overview of the core physicochemical
properties of 2,4-Dichloro-7-methylquinazoline (CAS No: 25171-19-1), a key heterocyclic
intermediate in contemporary drug discovery and medicinal chemistry. Designed for
researchers, scientists, and drug development professionals, this document moves beyond a
simple data sheet to offer in-depth procedural insights and the scientific rationale behind the
experimental determination of critical parameters. We will explore the compound's chemical
identity, solubility, melting point, and spectral characteristics, grounding each section in
authoritative methodologies. The protocols described herein are designed as self-validating
systems, emphasizing the causality behind experimental choices to ensure accuracy and
reproducibility in the laboratory setting.

Introduction: The Quinazoline Scaffold in Drug
Development

The quinazoline core is a privileged scaffold in medicinal chemistry, forming the structural basis
for a multitude of clinically approved therapeutics, particularly in oncology. The reactivity of the
chlorine atoms at the 2 and 4 positions of the quinazoline ring makes compounds like 2,4-
Dichloro-7-methylquinazoline versatile precursors for the synthesis of targeted covalent
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inhibitors and other complex molecular architectures. A thorough understanding of its
physicochemical properties is not merely academic; it is a prerequisite for successful reaction
design, purification, formulation, and ultimately, the development of novel drug candidates. This
guide provides the foundational knowledge and practical methodologies required to fully
characterize this important building block.

Core Chemical Identity

Accurate identification is the bedrock of all subsequent chemical and biological investigation.
2,4-Dichloro-7-methylquinazoline is a solid, typically appearing as a white to light yellow or
light brown crystalline powder.[1] Its fundamental identifiers are summarized below.

Identifier Value Source

2.,4-dichloro-7-

methylquinazoline

IUPAC Name

CAS Number 25171-19-1 [2]

Molecular Formula CoHeCI2N2 [3]

Molecular Weight 213.07 g/mol

Monoisotopic Mass 211.9908 Da [3]
CC1=CC2=C(C=C1)C(=NC(=

SMILES [3]
N2)CI)CI

INChl=1S/C9H6CI2N2/c1-5-2-
InChl 3-6-7(4-5)12-9(11)13- [3]
8(6)10/h2-4H,1H3

BMIRNBNLOBXVPJ-
InChIKey [3]
UHFFFAOYSA-N

Thermal Properties: Melting Point Analysis

The melting point is a critical indicator of a compound's purity. A sharp, well-defined melting
range is characteristic of a pure substance, whereas impurities typically cause a depression
and broadening of the melting range.[4] For halogenated quinazolines, this value is sensitive to
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the substitution pattern on the aromatic ring. For instance, the parent compound, 2,4-
dichloroquinazoline, has a reported melting point of 116-123°C, while the highly substituted
2,4-Dichloro-6,7-dimethoxyquinazoline melts at a significantly higher temperature of 175-
178°C.[1][5]

Authoritative Protocol: Capillary Melting Point
Determination

The capillary method is the standard pharmacopeial technique for melting point determination.
[6] It provides a reliable and reproducible means of assessing thermal behavior.

Causality in Protocol Design:

» Fine Powder: The sample must be a fine powder to ensure uniform heat transfer and efficient
packing within the capillary tube.[6]

» Tight Packing: A well-packed sample (2-3 mm height) prevents shrinking or sagging during
heating, which could be misinterpreted as melting.[7]

» Slow Ramp Rate: A slow temperature ramp (1-2°C per minute) near the expected melting
point is crucial for thermal equilibrium between the sample, the heating block, and the
thermometer, ensuring an accurate reading. A preliminary, rapid determination can be used
to find the approximate melting point first.[4]

Step-by-Step Methodology:

o Sample Preparation: Crush the crystalline 2,4-Dichloro-7-methylquinazoline into a fine
powder using a mortar and pestle.[6]

o Loading: Jab the open end of a glass capillary tube into the powder. Invert the tube and tap it
gently on a hard surface to cause the solid to fall to the closed end. Repeat until a packed
column of 2-3 mm is achieved.[7]

o Apparatus Setup: Place the loaded capillary tube into the heating block of a melting point
apparatus.
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» Rapid Determination (Optional): Set a fast heating rate (e.g., 10-20°C/min) to quickly identify
an approximate melting range. Allow the apparatus to cool.[6]

e Accurate Determination: Using a fresh sample, set the starting temperature to ~15-20°C
below the approximate melting point found in the previous step.[7] Set the ramp rate to 1-2°C

per minute.

o Observation & Recording: Record the temperature at which the first drop of liquid appears
(T1) and the temperature at which the last solid crystal liquefies (T2). The melting range is
T1-T2.
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Diagram 1: Melting Point Determination Workflow
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Diagram 2: Shake-Flask Solubility Workflow
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Diagram 3: Spectroscopic Analysis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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